Cas no 50525-73-0 (1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone)

• Product Name: 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone
• CAS No: 50525-73-0
• MF: C₁₈H₁₆Cl₂O₅
• MW: 383.222643852234
• CID: 5695830
• PubChem ID: 13708014
• Update Time: 2025-05-20

1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone Chemical and Physical Properties

Names and Identifiers

• 50525-73-0
• 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone
• 3,3'-diacetyl-5,5'-dichloro-2,2'-di-hydroxydibenzyl ether
• Ethanone, 1,1'-[oxybis[methylene(5-chloro-2-hydroxy-3,1-phenylene)]]bis- (9CI)

• Inchi： 1S/C18H16Cl2O5/c1-9(21)15-5-13(19)3-11(17(15)23)7-25-8-12-4-14(20)6-16(10(2)22)18(12)24/h3-6,23-24H,7-8H2,1-2H3
• InChI Key： YHFVMUJURZMHFJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C(=C(C=1)COCC1C=C(C=C(C(C)=O)C=1O)Cl)O

Computed Properties

• Exact Mass: 382.0374790g/mol
• Monoisotopic Mass: 382.0374790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Melting Point: 170 °C(Solv: m-xylene (108-38-3))
• Boiling Point: 540.1±50.0 °C(Predicted)
• pka: 8.98±0.48(Predicted)

Additional information on 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone

1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone: A Comprehensive Overview

The compound with CAS No. 50525-73-0, known as 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceuticals. Its structure is characterized by a complex arrangement of aromatic rings and functional groups, which contribute to its distinctive chemical behavior.

1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone is composed of two aromatic rings connected by a methylene bridge. The presence of hydroxyl (-OH) and chlorine (Cl) substituents on the aromatic rings introduces significant electronic effects, influencing the compound's reactivity and stability. The diethanone moiety further enhances its ability to participate in various chemical reactions, making it a valuable building block in organic synthesis.

Recent studies have explored the synthesis and characterization of this compound in greater depth. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy to elucidate its molecular structure. These studies have confirmed the presence of the characteristic functional groups and provided insights into the compound's stereochemistry.

The electronic properties of 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone make it an interesting candidate for applications in optoelectronics. Its ability to absorb light in the visible spectrum suggests potential use in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, the compound's stability under thermal and oxidative conditions makes it suitable for high-performance materials.

In the pharmaceutical industry, this compound has shown promise as a precursor for drug development. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic properties. Recent research has focused on its ability to act as a scaffold for constructing anti-inflammatory and anticancer agents.

The synthesis of 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

Environmental considerations have also been addressed in recent studies. Researchers have investigated the biodegradability of this compound and its potential impact on ecosystems. Preliminary results indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental fate.

In conclusion, 1,1'-((Oxybis(methylene))bis(5-chloro-2-hydroxy-3,1-phenylene))diethanone is a versatile compound with a wide range of potential applications. Its unique structure and functional properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in various scientific disciplines.